Cas no 1021218-27-8 (1-(3-chloro-4-fluorophenyl)-4-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine)

• Product Name: 1-(3-chloro-4-fluorophenyl)-4-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine
• CAS No: 1021218-27-8
• MF: C₂₃H₂₀ClFN₄O₂S
• MW: 470.946906089783
• CID: 5792968
• PubChem ID: 42270045
• Update Time: 2025-10-29

1-(3-chloro-4-fluorophenyl)-4-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-4-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine
• AKOS024504629
• [4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]methanone
• (4-(3-chloro-4-fluorophenyl)piperazin-1-yl)(6-(4-methoxyphenyl)imidazo[2,1-b]thiazol-3-yl)methanone
• 1021218-27-8
• F5269-0101

• Inchi： 1S/C23H20ClFN4O2S/c1-31-17-5-2-15(3-6-17)20-13-29-21(14-32-23(29)26-20)22(30)28-10-8-27(9-11-28)16-4-7-19(25)18(24)12-16/h2-7,12-14H,8-11H2,1H3
• InChI Key： MGEUAOAQJBIGHG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1CCN(C(C2=CSC3=NC(C4C=CC(=CC=4)OC)=CN23)=O)CC1)F

Computed Properties

• Exact Mass: 470.0979529g/mol
• Monoisotopic Mass: 470.0979529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(3-chloro-4-fluorophenyl)-4-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine

Introduction to 1-(3-chloro-4-fluorophenyl)-4-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine (CAS No. 1021218-27-8)

1-(3-chloro-4-fluorophenyl)-4-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine, identified by its CAS number 1021218-27-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features and biological activities, making it a promising candidate for further research and development in drug discovery.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including a piperazine moiety, an imidazo[2,1-b][1,3]thiazole core, and aromatic rings with chloro and fluoro substituents. The 4-methoxyphenyl group further enhances its complexity and potential for interaction with biological targets. Such structural motifs are often employed in the design of bioactive molecules due to their ability to modulate enzyme activity and receptor binding.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target neurological and inflammatory disorders. The piperazine scaffold is particularly relevant in this context, as it is known to interact with various neurotransmitter receptors, including serotonin and dopamine receptors. The imidazo[2,1-b][1,3]thiazole ring is another critical component that has been extensively studied for its potential in modulating biological pathways associated with pain perception and immune response.

The introduction of halogen atoms such as chloro and fluoro into the aromatic rings of this compound not only enhances its metabolic stability but also influences its electronic properties, thereby affecting its binding affinity to biological targets. These modifications are often strategically incorporated to optimize pharmacokinetic profiles and improve drug-like properties. The combination of these structural features makes 1-(3-chloro-4-fluorophenyl)-4-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine a compound of great interest for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development by simulating their interactions with target proteins and enzymes. The structural features of 1-(3-chloro-4-fluorophenyl)-4-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine suggest that it may exhibit inhibitory activity against various therapeutic targets, making it a valuable asset in the search for new treatments.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the imidazo[2,1-b][1,3]thiazole core and the piperazine moiety efficiently. These synthetic strategies often involve transition metal-catalyzed reactions and palladium-mediated cross-coupling processes, which are well-suited for constructing complex molecular frameworks.

The pharmacological evaluation of 1-(3-chloro-4-fluorophenyl)-4-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine has revealed promising activities in preclinical models. Studies have shown that this compound exhibits significant inhibitory effects on enzymes involved in inflammation and pain pathways. Additionally, its interaction with neurotransmitter receptors suggests potential applications in the treatment of neurological disorders. These findings underscore the importance of further investigating this compound for therapeutic purposes.

The development of novel drug candidates is a highly competitive field that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the discovery process significantly. 1-(3-chloro-4-fluorophenyl)-4-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine represents an excellent example of how these approaches can be leveraged to identify promising new drugs.

In conclusion, 1-(3-chloro-4-fluorophenyl)-4-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carbonyl]piperazine (CAS No. 1021218-27-8) is a structurally complex and biologically active compound with significant potential in drug discovery. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of new therapeutic agents.